Cas no 107227-89-4 (Zinc,[1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-4-1)-)

• Product Name: Zinc,[1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-4-1)-
• CAS No: 107227-89-4
• MF: C₆₄H₈₀N₈O₈Zn
• MW: 1154.77781295776
• CID: 181510
• PubChem ID: 24863640
• Update Time: 2025-04-19

Zinc,[1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-4-1)- Chemical and Physical Properties

Names and Identifiers

• Zinc,[1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-4-1)-
• Zinc,[1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-...
• (1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyanine)zinc(II)
• 4-Methylbenzenesulfonic acid zinc salt hydrate
• hexahydrate
• P-TOLUENESULFONIC ACID ZINC SALT HYDRATE
• Toluol-4-sulfonsaeure, Zink-Salz
• zinc 1,4,8,11,15,18,22,25-octa-n-butoxyphtalocyanine
• zinc p-toluenesulfonate hexahydrate
• zinc p-toluenesulphonate hexahydrate
• zinc(II) tosylate hexahydrate
• zinc-1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyanine
• Zn(pTs)2*6H2O
• zinc1,4,8,11,15,18,22,25-octa-n-butoxyphthalocyanine
• ZINC 1,4,8,11,15,18,22,25-OCTABUTOXY- PHTHALOCYANINE
• zinc 1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyanin
• Zinc, (1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phtalocyaninato(2-)-N29,N30,N31,N32)-, (SP-4-1)-
• zinc;5,8,14,17,23,26,32,35-octabutoxy-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19(39),20,22,24,26,28,30(37),31,33,35-nonadecaene
• zinc;5,8,14,17,23,26,32,35-octabutoxy-2,11,20,29,37,38-hexaza-39,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19,21(38),22,24,26,28,30(37),31,33,35-nonadecaene
• 107227-89-4
• Znoppc
• Zinc(II)-octapentyl-phthalocyanine
• Zinc 1,4,8,11,15,18,22,25-octa-n-butoxyphthalocyanine
• AKOS015894731
• Zn-H2Pc(Obu)8
• (SP-4-1)-(1,4,8,11,15,18,22,25-Octabutoxy-29H,31H-phtalocyaninato(2-)-N29,N30,N31,N32)zinc
• G91110

• MDL： MFCD00192579
• Inchi： 1S/C64H80N8O8.Zn/c1-9-17-33-73-41-25-26-42(74-34-18-10-2)50-49(41)57-65-58(50)70-60-53-45(77-37-21-13-5)29-30-46(78-38-22-14-6)54(53)62(67-60)72-64-56-48(80-40-24-16-8)32-31-47(79-39-23-15-7)55(56)63(68-64)71-61-52-44(76-36-20-12-4)28-27-43(75-35-19-11-3)51(52)59(66-61)69-57;/h25-32H,9-24,33-40H2,1-8H3;/q-2;+2
• InChI Key： DKGNTSAYUCTYJI-UHFFFAOYSA-N
• SMILES： [Zn+2].O(CCCC)C1=CC=C(C2C3=NC4C5C(=CC=C(C=5C(=NC5C6C(=CC=C(C=6C(N=5)=NC5=C6C(=CC=C(C6=C([N-]5)N=C(C=21)[N-]3)OCCCC)OCCCC)OCCCC)OCCCC)N=4)OCCCC)OCCCC)OCCCC |t:10,20,32,45|

Computed Properties

• Exact Mass: 1152.539
• Monoisotopic Mass: 1152.539
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 81
• Rotatable Bond Count: 32
• Complexity: 1830
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 150

Experimental Properties

• Color/Form: crystal
• Density: g/cm3
• Melting Point: 185 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 157.86000
• LogP: 10.89310
• Solubility: Not determined

Zinc,[1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-4-1)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Safety Term：Safety Statements 22-24/25WGK Germany 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Phthalocyanines